Cas no 1217733-50-0 ((2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid)

• Product Name: (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CAS No: 1217733-50-0
• MF: C₂₄H₁₉N₃O₈
• MW: 477.422966241837
• MDL: MFCD08166746
• CID: 2157584
• PubChem ID: 42550516
• Update Time: 2025-06-14

(2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-d-2,4-dinitrophenylalanine
• Fmoc-D-2,4-Dinitrophe
• Fmoc-D-Phe{2,4-(NO2)2}-OH
• N-alpha-(9-Fluorenylmethoxycarbonyl)-2,4-dinitro-D-phenylalanine
• (2R)-3-(2,4-dinitrophenyl)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]propanoic acid
• (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propionic acid
• (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• E70781
• DB-254851
• 1217733-50-0
• (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,4-dinitrophenyl)propanoic acid
• MFCD08166746
• (2R)-3-(2,4-dinitrophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-D-2,4-Dinitrophenylalanine (Fmoc-D-Phe(2,4-diNO2)-OH)
• CS-0338615
• AKOS037655596
• PS-12878

• MDL： MFCD08166746
• Inchi： 1S/C24H19N3O8/c28-23(29)21(11-14-9-10-15(26(31)32)12-22(14)27(33)34)25-24(30)35-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20-21H,11,13H2,(H,25,30)(H,28,29)/t21-/m1/s1
• InChI Key： BBSAAJIMRIRWEU-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.11721457g/mol
• Monoisotopic Mass: 477.11721457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

Comprehensive Overview of (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid (CAS No. 1217733-50-0)

The compound (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid (CAS No. 1217733-50-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 2,4-dinitrophenyl group and an Fmoc-protected amine, makes it a valuable building block for designing peptide-based therapeutics and bioconjugation applications. Researchers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biomaterials engineering.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery systems. The Fmoc group in this compound ensures orthogonal protection during synthesis, a feature highly sought after in high-throughput screening workflows. Google Trends data reveals growing queries like "Fmoc-amino acid applications" and "peptide modification techniques," reflecting the compound's relevance in modern biochemical research.

The 2,4-dinitrophenyl (DNP) moiety in this molecule serves as a versatile chromophore and hapten, enabling applications in immunoassay development and antibody production. This aligns with the rising interest in diagnostic reagents and biosensors, as evidenced by PubMed citations linking DNP derivatives to ELISA optimization. Furthermore, the compound's chiral center (2R-configuration) caters to the pharmaceutical industry's need for enantiomerically pure intermediates, a hot topic in asymmetric synthesis discussions.

From a synthetic chemistry perspective, this compound exemplifies the convergence of protecting group strategy and functional group compatibility. The carboxylic acid terminus allows for activation via standard coupling reagents like HBTU or DIC, while the Fmoc group can be cleaved under mild basic conditions—critical for sequential peptide assembly. Such properties address common search queries like "Fmoc deprotection conditions" and "side-chain protection in SPPS," making it a staple in peptide chemistry toolkits.

Notably, the compound's structural analogs have been investigated for enzyme inhibition and receptor binding studies, particularly in G-protein-coupled receptor (GPCR) research. This connects to trending topics such as "peptide-based drug design" and "allosteric modulator development." The nitroaromatic component also lends itself to photophysical studies, with researchers exploring its potential in fluorescence quenching experiments—an area gaining momentum in single-molecule spectroscopy.

Quality control of CAS No. 1217733-50-0 typically involves HPLC purity analysis and chiral chromatography, addressing industry concerns about batch-to-batch consistency in GMP-grade intermediates. Discussions on platforms like ResearchGate highlight user questions about "Fmoc-DNP-amino acid storage" and "solubility in organic solvents," underscoring practical handling considerations. The compound's stability under inert atmosphere and compatibility with microwave-assisted peptide synthesis further enhance its utility in contemporary labs.

In conclusion, (2R)-3-(2,4-dinitrophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid represents a multifaceted tool bridging chemical biology and medicinal chemistry. Its design principles resonate with current explorations in bioorthogonal chemistry and theranostic agent development, positioning it as a compound of enduring significance in life sciences innovation.